Cas no 2344677-67-2 (ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate)
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2344677-67-2
- ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate
- EN300-6764326
-
- Inchi: 1S/C8H13N3O2/c1-2-13-8(12)7-3-5-11(10-7)6-4-9/h3,5H,2,4,6,9H2,1H3
- InChI Key: XKRADRPAHJYMSJ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CN(CCN)N=1)=O
Computed Properties
- Exact Mass: 183.100776666g/mol
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 70.1Ų
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764326-0.05g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 0.05g |
$419.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-0.1g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 0.1g |
$439.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-0.25g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 0.25g |
$459.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-0.5g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 0.5g |
$479.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-1.0g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 1g |
$499.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-2.5g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 2.5g |
$978.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-5.0g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 5g |
$1448.0 | 2023-05-30 | ||
| Enamine | EN300-6764326-10.0g |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate |
2344677-67-2 | 10g |
$2146.0 | 2023-05-30 |
ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate
Introduction to Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate (CAS No. 2344677-67-2)
Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate, a compound with the chemical formula C9H14N2O2, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2344677-67-2, has garnered attention due to its structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.
The structure of Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate features a pyrazole core, which is a heterocyclic aromatic compound known for its biological activity. The pyrazole ring is substituted with an ethyl ester group at the 3-position and an N-(2-aminoethyl) group at the 1-position. This specific arrangement of functional groups contributes to the compound's unique chemical and biological characteristics, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in pyrazole derivatives due to their diverse pharmacological properties. Pyrazole compounds have been shown to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The presence of both amino and ester functionalities in Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The pyrazole core can be modified in various ways to enhance its pharmacological activity. For instance, studies have demonstrated that substituents at different positions of the pyrazole ring can significantly influence the compound's biological effects. The ethyl ester group and the N-(2-aminoethyl) moiety provide multiple sites for chemical modification, allowing researchers to fine-tune the properties of the molecule.
Recent research has highlighted the importance of Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited promising activity against certain types of cancer cells. The study suggested that the combination of the amino and ester groups enhances the ability of the molecule to interact with target proteins, leading to inhibitory effects on cell proliferation.
The compound's potential as an intermediate in drug synthesis is another area of interest. The ease with which Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate can be modified allows for rapid screening of new derivatives. This flexibility is crucial in drug discovery, where identifying lead compounds quickly is essential. Researchers have utilized this compound to develop new molecules with improved pharmacokinetic properties and reduced side effects.
The synthesis of Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of the pyrazole core, followed by functionalization at the desired positions. Advanced synthetic techniques have been employed to achieve high yields and purity, ensuring that the final product is suitable for further applications.
The biological activity of Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate has been further explored in preclinical studies. These studies have shown that the compound can modulate various signaling pathways involved in disease progression. For example, it has been found to inhibit enzymes that are overexpressed in certain types of cancer, thereby reducing tumor growth. Additionally, it has demonstrated anti-inflammatory effects by interacting with cytokine receptors and reducing pro-inflammatory mediator release.
The future prospects for Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate are promising, given its versatile structure and potential therapeutic applications. Ongoing research aims to optimize its pharmacological properties and explore new indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this compound.
In conclusion, Ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate (CAS No. 2344677-67-2) is a significant molecule with a unique structure that makes it valuable in pharmaceutical research. Its potential as a scaffold for drug design, along with its demonstrated biological activity, positions it as a key candidate for future therapeutic developments. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicine.
2344677-67-2 (ethyl 1-(2-aminoethyl)-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)